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Compound of Interest

Compound Name: 4-Hydroxy-3-methylbenzonitrile

Cat. No.: B190005 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for laboratory personnel, including researchers, scientists, and drug

development professionals, who handle 4-Hydroxy-3-methylbenzonitrile. Adherence to these

guidelines is critical for ensuring personal safety and maintaining a secure laboratory

environment.

Chemical Identifier:

Name: 4-Hydroxy-3-methylbenzonitrile

Synonyms: 4-cyano-2-methylphenol

CAS Number: 15777-70-5[1]

Hazard Summary: 4-Hydroxy-3-methylbenzonitrile is classified as a hazardous substance. It

is harmful if swallowed, in contact with skin, or inhaled, and causes skin and serious eye

irritation.[1][2] All personnel must handle this compound with appropriate engineering controls

and personal protective equipment to minimize exposure.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure. The following table summarizes the

recommended equipment for handling 4-Hydroxy-3-methylbenzonitrile.
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Protection Type Specification Standard

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles.

OSHA 29 CFR 1910.133 or

European Standard EN166.[3]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber) and

protective clothing to prevent

skin exposure. For prolonged

or repeated contact, a glove

with a protection class of 5 or

higher is recommended.[4]

EN 374, AS/NZS 2161.10.1 or

national equivalent for gloves.

[4]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is recommended if

working in a poorly ventilated

area, if exposure limits are

exceeded, or if irritation is

experienced.[3]

NIOSH/MSHA or EN 149.[3]

Operational and Handling Plan
Engineering Controls:

Work in a well-ventilated area, preferably under a chemical fume hood.[5]

Ensure safety showers and eyewash stations are readily accessible.[5]

Safe Handling Practices:

Avoid all personal contact, including inhalation and the formation of dust.[4][5]

Do not eat, drink, or smoke in areas where the chemical is handled.[4]

Keep the container tightly closed when not in use.[4]

Wash hands and any exposed skin thoroughly with soap and water after handling.[4]
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Contaminated work clothing should be laundered separately before reuse.[5]

Emergency Procedures
First Aid Measures:

Exposure Route First Aid Protocol

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and

seek medical attention.[4][5]

Skin Contact

Wash off immediately with plenty of soap and

water. If skin irritation occurs, seek medical

advice.[4][5]

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. Call a poison center

or doctor if you feel unwell.[4][5]

Ingestion
Rinse mouth with water. Call a poison center or

doctor if you feel unwell.[4][5]

Spill Response Protocol:

In the event of a spill, a quick and informed response is crucial to mitigate risks. The following

workflow outlines the necessary steps for handling a spill of 4-Hydroxy-3-methylbenzonitrile.
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Spill Response Workflow for 4-Hydroxy-3-methylbenzonitrile

Initial Response

Containment & Cleanup

Decontamination

Disposal

1. Evacuate Immediate Area

2. Ensure Adequate Ventilation

3. Don Appropriate PPE

4. Contain the Spill
(Use inert, non-combustible absorbent material)

5. Carefully Collect Material
(Avoid generating dust)

6. Clean Spill Area
(Use soap and water)

7. Decontaminate Tools

8. Place Cleanup Material in a Labeled, Sealed Container

9. Dispose as Hazardous Waste via Licensed Facility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

